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Compound of Interest

Compound Name: [Des-Tyr1]-Met-Enkephalin

Cat. No.: B15573783 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of [Des-Tyr1]-Met-Enkephalin, a potent endogenous opioid peptide, is critical for

laboratory safety and environmental protection.[1] While the specific details are always outlined

in the product's Safety Data Sheet (SDS), which should be consulted as the primary source of

information, the following guide provides essential, step-by-step procedures based on general

best practices for opioid peptide disposal in a laboratory setting.

Compound Data Summary
For quick reference, the following table summarizes key quantitative and identifying information

for [Des-Tyr1]-Met-Enkephalin.

Property Value

Synonyms H-Gly-Gly-Phe-Met-OH[1]

CAS Number 61370-88-5[1]

Molecular Formula C₁₈H₂₆N₄O₅S[1]

Molecular Weight 410.46 g/mol [1]

Purity > 95%[2]

Storage Conditions Store at -20°C[2] or 0°C[1]

Form Lyophilized powder[2]
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Pre-Disposal and Handling Protocol
Before beginning any work with [Des-Tyr1]-Met-Enkephalin, it is imperative to have a

designated and clearly labeled waste container ready.

Methodology:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling [Des-Tyr1]-Met-Enkephalin in its pure form or in

solution.

Designated Waste Container: Prepare a dedicated hazardous waste container. This

container must be:

Clearly labeled with "[Des-Tyr1]-Met-Enkephalin Waste," the full chemical names of any

solvents or other components, their respective percentages, and the appropriate hazard

symbols (e.g., "Toxic").[3]

Stored in a designated chemical waste satellite accumulation area, preferably within a

fume hood to manage any potential fumes.[3]

Placed inside a secondary containment bin to prevent spills.[3]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment when

handling the compound to prevent cross-contamination of other laboratory areas.

Step-by-Step Disposal Procedure
Disposal of opioid peptides like [Des-Tyr1]-Met-Enkephalin must be conducted in a manner

that deactivates the compound and complies with institutional and regulatory standards.

Methodology:

Deactivation of Bulk/Unused Product: For pure, unused [Des-Tyr1]-Met-Enkephalin,

chemical deactivation is the recommended first step. While specific deactivation methods

can vary, a common approach for peptides is hydrolysis.
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Acid or Base Hydrolysis: Carefully add the peptide waste to a solution of strong acid (e.g.,

1M HCl) or strong base (e.g., 1M NaOH) in the designated waste container. The goal is to

break the peptide bonds, rendering the opioid inactive. Allow the mixture to sit for a

sufficient period (e.g., 24 hours) to ensure complete degradation.

Note: This process should be performed in a fume hood. The resulting solution is still

considered hazardous chemical waste.

Disposal of Contaminated Materials:

Sharps: Any needles or blades contaminated with [Des-Tyr1]-Met-Enkephalin must be

placed in a designated, puncture-proof sharps container labeled for hazardous chemical

waste.[3]

Solid Waste: Non-sharp solid waste (e.g., contaminated gloves, weigh boats, pipette tips)

should be collected in the labeled hazardous waste container.

Aqueous Waste Disposal:

Solutions containing [Des-Tyr1]-Met-Enkephalin should be collected in the designated

liquid hazardous waste container.

Do not pour opioid solutions down the drain. While some institutions may allow for the

drain disposal of certain neutralized biological waste, potent opioids generally require

specialized disposal to prevent environmental contamination.[4]

Final Disposal:

Once the hazardous waste container is full (typically around 75% capacity), securely close

it.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office. EHS personnel are trained to handle and dispose of hazardous chemical

waste according to federal and local regulations.[3]

Logical Workflow for Disposal
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of [Des-Tyr1]-Met-Enkephalin waste in a laboratory setting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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